3-chloro-N'-(2-methylbenzylidene)benzohydrazide

• IUPAC Name: 3-chloro-N-[(E)-(2-methylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H13ClN2O/c1-11-5-2-3-6-13(11)10-17-18-15(19)12-7-4-8-14(16)9-12/h2-10H,1H3,(H,18,19)/b17-10+
• InChI Key: CTSZMPJROIPVHJ-LICLKQGHSA-N
• Canonical SMILES: CC1=CC=CC=C1C=NNC(=O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: CC1=CC=CC=C1/C=N/NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClN2O
• Molecular Weight: 272.73 g/mol

Description

3-chloro-N'-(2-methylbenzylidene)benzohydrazide, also known as CMH, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. CMH is a hydrazide derivative of benzaldehyde and has a molecular formula of C15H14ClN3O.

Mechanism of Action

The mechanism of action of 3-chloro-N'-(2-methylbenzylidene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the transmission of nerve impulses, and carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects
3-chloro-N'-(2-methylbenzylidene)benzohydrazide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antimicrobial activities. 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N'-(2-methylbenzylidene)benzohydrazide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using 3-chloro-N'-(2-methylbenzylidene)benzohydrazide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 3-chloro-N'-(2-methylbenzylidene)benzohydrazide. One area of interest is the development of new 3-chloro-N'-(2-methylbenzylidene)benzohydrazide derivatives with improved properties and efficacy. Another area of interest is the use of 3-chloro-N'-(2-methylbenzylidene)benzohydrazide in the synthesis of new materials with unique properties and applications. Additionally, further research is needed to fully understand the mechanism of action of 3-chloro-N'-(2-methylbenzylidene)benzohydrazide and its potential applications in medicine and other fields.
Conclusion
In conclusion, 3-chloro-N'-(2-methylbenzylidene)benzohydrazide is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method has been optimized to improve yield and purity, and its mechanism of action is believed to involve the inhibition of enzymes involved in various biological processes. 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has various biochemical and physiological effects and has potential applications in medicine, agriculture, and materials science. While there are limitations to using 3-chloro-N'-(2-methylbenzylidene)benzohydrazide in lab experiments, there are many potential future directions for research on this compound.

Scientific Research Applications

3-chloro-N'-(2-methylbenzylidene)benzohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has shown promising results in the treatment of cancer and infectious diseases. In agriculture, 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has been used as a fungicide and insecticide to protect crops from pests. In materials science, 3-chloro-N'-(2-methylbenzylidene)benzohydrazide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and other functional materials.